2-[({[2-(2,4-Dinitrophenyl)cyclohexyliden]amino}oxy)carbonyl]-1,3-difluorobenzene

• IUPAC Name: [(E)-[2-(2,4-dinitrophenyl)cyclohexylidene]amino] 2,6-difluorobenzoate
• InChI: InChI=1S/C19H15F2N3O6/c20-14-5-3-6-15(21)18(14)19(25)30-22-16-7-2-1-4-12(16)13-9-8-11(23(26)27)10-17(13)24(28)29/h3,5-6,8-10,12H,1-2,4,7H2/b22-16+
• InChI Key: BHBFPWGEQJNWRL-CJLVFECKSA-N
• Canonical SMILES: C1CCC(=NOC(=O)C2=C(C=CC=C2F)F)C(C1)C3=C(C=C(C=C3)[N+](=O)[O-])[N+](=O)[O-]
• Isomeric SMILES: C1CC/C(=N\OC(=O)C2=C(C=CC=C2F)F)/C(C1)C3=C(C=C(C=C3)[N+](=O)[O-])[N+](=O)[O-]
• Molecular Formula: C19H15F2N3O6
• Molecular Weight: 419.3 g/mol

Description

2-[({[2-(2,4-Dinitrophenyl)cyclohexyliden]amino}oxy)carbonyl]-1,3-difluorobenzene is a useful research compound. Its molecular formula is C19H15F2N3O6 and its molecular weight is 419.341. The purity is usually 95%.
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Scientific Research Applications

Hydrogen Bonding and Coordination in Crystal Structures

The study of hydrogen bonding and sodium coordination in related compounds, such as in the crystal structure of tetrasodium (3-((2,4-dinitrophenyl)amino)-1-hydroxypropane-1,1-diyl)-bis-phosphonate pentahydrate, reveals insights into the molecular interactions and structural stability. These findings highlight the importance of 2,4-dinitrophenyl groups in facilitating intermolecular interactions, potentially applicable in designing new materials with specific mechanical or electronic properties (Reiss, Puhl, & Hägele, 2018).

Fluorescence Quenching and Toxicity Mechanisms

The fluorescence quenching properties of dinitrophenols, including compounds with 2,4-dinitrophenyl groups, have been studied to understand and explain their toxicity. This research is vital in the fields of toxicology and environmental science, as it helps in identifying the molecular mechanisms through which these compounds impact biological systems (Dumitraş Huţanu & Pintilie, 2013).

Analytical Chemistry Applications

The reactivity of 2,4-dinitrofluorobenzene with free amino groups has been exploited in analytical chemistry, particularly in protein and amino acid analysis. This compound's ability to form dinitrophenyl derivatives allows for more specific determinations of various biochemical molecules, showcasing its utility in biochemical research and diagnostics (Dubin, 2003).

Synthesis and Characterization of Novel Compounds

Research into N-heterocyclic carbenes with a N-2,4-dinitrophenyl substituent demonstrates the synthetic versatility of dinitrophenyl-functionalized compounds. These studies provide foundational knowledge for developing new catalysts and materials with tailored electronic and structural properties, applicable in organic synthesis and material science (Sato, Hirose, Yoshioka, & Oi, 2012).